![molecular formula C17H20N4O4S B8274425 3-(3,5-Dimethoxyphenyl)-1-ethyl-7-(methylsulfinyl)-3,4-dihydropyrimido[4,5-D]pyrimidin-2(1H)-one](/img/structure/B8274425.png)
3-(3,5-Dimethoxyphenyl)-1-ethyl-7-(methylsulfinyl)-3,4-dihydropyrimido[4,5-D]pyrimidin-2(1H)-one
Cat. No. B8274425
M. Wt: 376.4 g/mol
InChI Key: DUEPCQAJHSIXBU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07501425B1
Procedure details
To a solution of 3-(3,5-dimethoxy-phenyl)-1-ethyl-7-methylsulfanyl-3,4-dihydro-pyrimido[4,5-d]pyrimidin-2(1H)-one (5.61 g, 15.57 mmol) in dichloromethane (100 mL) at ambient temperature was added 3-phenyl-2-(phenylsulfonyl)oxaziridine (4.88 g, 18.69 mmol, PD 0191006, Org. Synth., 1987; 66:203-210) in portions. The reaction mixture was stirred overnight, then washed with brine and water. The organic layer was dried over magnesium sulfate, filtered, and evaporated under reduced pressure. The residue was purified by column chromatography eluting with a solvent mixture of 3% methanol in dichloromethane to yield 4.6 g (78%) of the titled compound: mp 167-169° C. Mass Spectrum (APCI, 80/20 CH3CN/H2O, Probe=450° C.) (m+1)/z 377.1
Name
Quantity
5.61 g
Type
reactant
Reaction Step One
Name
Yield
78%
Identifiers
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REACTION_CXSMILES
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[CH3:1][O:2][C:3]1[CH:4]=[C:5]([N:11]2[CH2:20][C:19]3[C:14](=[N:15][C:16]([S:21][CH3:22])=[N:17][CH:18]=3)[N:13]([CH2:23][CH3:24])[C:12]2=[O:25])[CH:6]=[C:7]([O:9][CH3:10])[CH:8]=1.C1(C2[O:34]N2S(C2C=CC=CC=2)(=O)=O)C=CC=CC=1>ClCCl>[CH3:1][O:2][C:3]1[CH:4]=[C:5]([N:11]2[CH2:20][C:19]3[C:14](=[N:15][C:16]([S:21]([CH3:22])=[O:34])=[N:17][CH:18]=3)[N:13]([CH2:23][CH3:24])[C:12]2=[O:25])[CH:6]=[C:7]([O:9][CH3:10])[CH:8]=1
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Inputs
Step One
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Name
|
|
|
Quantity
|
5.61 g
|
|
Type
|
reactant
|
|
Smiles
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COC=1C=C(C=C(C1)OC)N1C(N(C2=NC(=NC=C2C1)SC)CC)=O
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Name
|
|
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Quantity
|
4.88 g
|
|
Type
|
reactant
|
|
Smiles
|
C1(=CC=CC=C1)C1N(O1)S(=O)(=O)C1=CC=CC=C1
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|
Name
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|
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Quantity
|
100 mL
|
|
Type
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solvent
|
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Smiles
|
ClCCl
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Conditions
Stirring
|
Type
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CUSTOM
|
|
Details
|
The reaction mixture was stirred overnight
|
|
Rate
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UNSPECIFIED
|
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RPM
|
0
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Other
|
Conditions are dynamic
|
1
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Details
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See reaction.notes.procedure_details.
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Workups
WASH
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Type
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WASH
|
|
Details
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washed with brine and water
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DRY_WITH_MATERIAL
|
Type
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DRY_WITH_MATERIAL
|
|
Details
|
The organic layer was dried over magnesium sulfate
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FILTRATION
|
Type
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FILTRATION
|
|
Details
|
filtered
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
evaporated under reduced pressure
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The residue was purified by column chromatography
|
WASH
|
Type
|
WASH
|
|
Details
|
eluting with a solvent mixture of 3% methanol in dichloromethane
|
Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
COC=1C=C(C=C(C1)OC)N1C(N(C2=NC(=NC=C2C1)S(=O)C)CC)=O
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 4.6 g | |
| YIELD: PERCENTYIELD | 78% | |
| YIELD: CALCULATEDPERCENTYIELD | 78.5% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
